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Compound of Interest

Compound Name: Trimethylsilyl chlorosulfonate

Cat. No.: B3028968 Get Quote

Technical Guide: Physicochemical Properties of
Trimethylsilyl Chlorosulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

trimethylsilyl chlorosulfonate, a versatile reagent in organic synthesis. The document

focuses on its melting and boiling points, outlines general experimental protocols for their

determination, and illustrates its primary chemical reactivity.

Core Physical Properties
Trimethylsilyl chlorosulfonate is a colorless to pale yellow liquid at room temperature.[1] Its

key physical properties are summarized in the table below, providing a ready reference for

laboratory and process development applications.

Physical Property Value Conditions

Melting Point -26 °C (lit.)[2][3][4][5]

Boiling Point 168-169 °C
(lit.) at atmospheric pressure[2]

[6][7]

62-64 °C
(lit.) at 10 mmHg (10 Torr)[1][5]

[6]
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Experimental Protocols for Physical Property
Determination
While specific experimental procedures for the determination of trimethylsilyl
chlorosulfonate's melting and boiling points are not detailed in the cited literature, the

following general methodologies are standard for such liquid compounds. Given its reactivity

with moisture, all procedures must be conducted under anhydrous conditions.[2]

Melting Point Determination (Capillary Method)
The melting point of a substance that is liquid at room temperature is determined by first

freezing the sample.

Sample Preparation: A small, pure sample of trimethylsilyl chlorosulfonate is introduced

into a capillary tube, which is then sealed.[8] The sample is flash-frozen using a cold bath

(e.g., liquid nitrogen or a dry ice/acetone slurry).

Apparatus Setup: The frozen sample in the capillary tube is placed in a melting point

apparatus, which consists of a heated block with a thermometer or a Thiele tube filled with a

heating oil.[7][8]

Heating and Observation: The apparatus is heated slowly and at a controlled rate.[9] The

temperature at which the solid begins to melt and the temperature at which the last solid

crystal disappears are recorded.[7] For a pure compound, this melting point range is typically

narrow.[8]

Boiling Point Determination (Micro-Boiling Point
Method)
For precise determination with a small sample volume, the micro-boiling point method is

commonly employed.

Apparatus Setup: A small amount of trimethylsilyl chlorosulfonate (approximately 0.5 mL)

is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed

inside the test tube with the open end submerged in the liquid.[4]
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Heating: The test tube assembly is gently heated in a suitable apparatus, such as a Thiele

tube or a metal heating block.[2]

Observation and Measurement: As the liquid is heated, a steady stream of bubbles will

emerge from the open end of the capillary tube.[1] The heat source is then removed, and the

liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops and

the liquid begins to be drawn up into the capillary tube.[1][5] This signifies that the vapor

pressure of the liquid equals the external atmospheric pressure.

Primary Chemical Reactivity: Sulfonation
Trimethylsilyl chlorosulfonate is primarily utilized as an efficient sulfonating agent in organic

synthesis.[2] It is employed in the sulfonation of a variety of small organic molecules and in the

synthesis of sulfonated polymers, which are of interest for applications such as proton

exchange membranes in fuel cells.[3][10]

The following diagram illustrates the general workflow for the sulfonation of an aromatic

compound using trimethylsilyl chlorosulfonate.
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General Workflow for Aromatic Sulfonation
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Aromatic Compound (Ar-H)

Reaction in Anhydrous Solvent

Trimethylsilyl Chlorosulfonate
(TMS-SO3Cl)

Sulfonated Aromatic Compound
(Ar-SO3H) Trimethylsilyl Chloride (TMS-Cl)

Click to download full resolution via product page

Caption: Aromatic Sulfonation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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